2-Methyl-3-(1,2,3,4-tetrahydronaphthalene-1-carbonylamino)propanoic acid

• IUPAC Name: 2-methyl-3-(1,2,3,4-tetrahydronaphthalene-1-carbonylamino)propanoic acid
• InChI: InChI=1S/C15H19NO3/c1-10(15(18)19)9-16-14(17)13-8-4-6-11-5-2-3-7-12(11)13/h2-3,5,7,10,13H,4,6,8-9H2,1H3,(H,16,17)(H,18,19)
• InChI Key: GRMMBFCZJNPFKU-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1CCCC2=CC=CC=C12)C(=O)O
• Molecular Formula: C15H19NO3
• Molecular Weight: 261.32 g/mol

Description

2-Methyl-3-(1,2,3,4-tetrahydronaphthalene-1-carbonylamino)propanoic acid, also known as MTCA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. MTCA is a derivative of proline and belongs to the family of amino acids.

Mechanism of Action

The exact mechanism of action of 2-Methyl-3-(1,2,3,4-tetrahydronaphthalene-1-carbonylamino)propanoic acid is not fully understood. However, it is believed to exert its therapeutic effects through the modulation of various signaling pathways. 2-Methyl-3-(1,2,3,4-tetrahydronaphthalene-1-carbonylamino)propanoic acid has been shown to activate the Nrf2 pathway, which is involved in the regulation of oxidative stress and inflammation. It also inhibits the NF-κB pathway, which is involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
2-Methyl-3-(1,2,3,4-tetrahydronaphthalene-1-carbonylamino)propanoic acid has been found to have several biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6 in animal models of inflammation. It also reduces oxidative stress by increasing the levels of antioxidant enzymes such as superoxide dismutase and catalase. 2-Methyl-3-(1,2,3,4-tetrahydronaphthalene-1-carbonylamino)propanoic acid has been found to improve cognitive function and reduce neuronal damage in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

2-Methyl-3-(1,2,3,4-tetrahydronaphthalene-1-carbonylamino)propanoic acid has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. It has also been found to be non-toxic and well-tolerated in animal studies. However, there are some limitations to its use in lab experiments. 2-Methyl-3-(1,2,3,4-tetrahydronaphthalene-1-carbonylamino)propanoic acid is a relatively new compound, and its long-term effects are not yet fully understood. It also has a short half-life, which may limit its therapeutic potential.

Future Directions

For the study of 2-Methyl-3-(1,2,3,4-tetrahydronaphthalene-1-carbonylamino)propanoic acid include investigating its therapeutic potential in human diseases and developing novel derivatives with improved pharmacological properties.

Synthesis Methods

2-Methyl-3-(1,2,3,4-tetrahydronaphthalene-1-carbonylamino)propanoic acid can be synthesized through a multistep process that involves the protection of the amine group of proline, followed by the coupling of the protected proline with 1,2,3,4-tetrahydronaphthalene-1-carboxylic acid. The final step involves the deprotection of the amine group to obtain 2-Methyl-3-(1,2,3,4-tetrahydronaphthalene-1-carbonylamino)propanoic acid in its pure form.

Scientific Research Applications

2-Methyl-3-(1,2,3,4-tetrahydronaphthalene-1-carbonylamino)propanoic acid has been studied for its potential therapeutic applications in various diseases. It has been found to have anti-inflammatory, antioxidant, and neuroprotective properties. 2-Methyl-3-(1,2,3,4-tetrahydronaphthalene-1-carbonylamino)propanoic acid has been shown to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in animal models of inflammation. It has also been found to protect neurons from oxidative damage and improve cognitive function in animal models of neurodegenerative diseases.